molecular formula ¹³C₅H₁₀O₅ B1161237 D-Lyxose-UL-13C5

D-Lyxose-UL-13C5

Cat. No.: B1161237
M. Wt: 155.09
Attention: For research use only. Not for human or veterinary use.
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Description

D-Lyxose-UL-13C5 is a uniformly carbon-13 (¹³C)-labeled pentose monosaccharide, structurally characterized as the C-2 epimer of D-xylose . Its molecular formula is C₅H₁₀O₅, with all five carbon atoms replaced by the stable isotope ¹³C, resulting in a molecular weight of approximately 157.10 g/mol . This compound is synthesized for advanced research applications, particularly in nuclear magnetic resonance (NMR) spectroscopy and metabolic tracing studies, where full isotopic labeling enhances signal resolution and tracking accuracy in complex biochemical pathways .

This compound is commercially available through suppliers like TRC (Toronto Research Chemicals), with CAS number referenced in product catalogs . Its applications span structural biology, drug discovery (e.g., aldose reductase inhibition studies), and isotopic dilution mass spectrometry (IDMS) .

Properties

Molecular Formula

¹³C₅H₁₀O₅

Molecular Weight

155.09

Origin of Product

United States

Comparison with Similar Compounds

Key Compounds:

  • D-Lyxose-UL-13C5 : Uniform ¹³C labeling (all 5 carbons).
  • D-Xylose-UL-13C5 : Uniform ¹³C labeling; C-2 epimer of D-lyxose .
  • D-Lyxose-5-13C : Single ¹³C label at position 5 .
  • D-Glucose-UL-13C6 : Uniform ¹³C-labeled hexose; precursor for synthesizing pentose analogs .

Table 1: Comparative Analysis of ¹³C-Labeled Sugars

Compound CAS Number Isotopic Labeling ¹³C Purity (%) Chemical Purity (%) Key Applications
This compound TRC L501007 UL-¹³C5 ≥99 ≥99 NMR, metabolic tracing, drug binding
D-Xylose-UL-13C5 478506-58-0 UL-¹³C5 98–99.1 99.9 ¹³C breath tests, enzymatic studies
D-Lyxose-5-13C 139657-61-7 Position 5 99 N/A Molecular modeling, aldose reductase studies
D-Glucose-UL-13C6 110187-42-3 UL-¹³C6 ≥99 99 Precursor for labeled pentoses

Research Findings and Challenges

  • Isotopic Purity Variability : D-Xylose-UL-13C5 shows slight discrepancies in ¹³C purity (98% vs. 99.1%) across sources, highlighting batch-specific variability .
  • Synthetic Complexity : Epimerization steps for D-lyxose derivatives may introduce yield challenges compared to D-xylose, which benefits from optimized glucose-based routes .
  • Application-Specific Demand : this compound is niche compared to D-xylose analogs but critical for specialized studies requiring epimeric specificity .

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